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Compound of Interest

Compound Name: C5-Conh-C2-N-CH3

cat. No.: B15542061

Chemical Identifier: The formula C5-Conh-C2-N-CH3 is interpreted as N-ethyl-N-
methylhexanamide. The "C5" refers to the five-carbon chain (pentyl group) attached to the
carbonyl carbon, forming a hexanoyl group. The "C2" (ethyl) and "CH3" (methyl) groups are
attached to the nitrogen atom of the amide.

This guide provides essential safety and logistical information for the proper handling and
disposal of N-ethyl-N-methylhexanamide in a laboratory setting. Adherence to these
procedures is critical for ensuring the safety of personnel, maintaining regulatory compliance,
and protecting the environment.

Immediate Safety and Handling Precautions

Before handling N-ethyl-N-methylhexanamide, it is imperative to consult the Safety Data Sheet
(SDS) and be equipped with the appropriate Personal Protective Equipment (PPE). The
following general precautions should be observed:

o Engineering Controls: All work should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[1]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[2]

o Hand Protection: Use chemically resistant gloves (e.g., nitrile) inspected for integrity
before use.[1]
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o Body Protection: Wear a laboratory coat and long-sleeved clothing.[3]

o Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or
smoke in the work area.[1] Wash hands thoroughly after handling.[2] Keep the chemical
away from heat and incompatible materials such as strong oxidizing agents.[2]

Quantitative Data

The following table summarizes key quantitative data for N-ethyl-N-methylhexanamide and the
closely related compound N,N-Dimethylhexanamide.

Value (N,N-
Value (N-ethyl-N- . .
Property . Dimethylhexanami Source
methylhexanamide)

de)
Molecular Formula CoH19NO CsH17NO [4]
] Not specified in
Molecular Weight 157.25 g/mol ) [4]
snippets

Not available in

CAS Number _ 5830-30-8 [3]
snippets
Not specified in H302: Harmful if

Hazard Statements ) [1]
snippets swallowed

P501: Dispose of
Precautionary Not specified in contents/container to (3]

Statements shippets an approved waste

disposal plant

Disposal Decision Workflow

The proper disposal route for N-ethyl-N-methylhexanamide involves treating it as hazardous
chemical waste. The following workflow outlines the necessary steps from waste generation to
final disposal.
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Caption: Disposal workflow for N-ethyl-N-methylhexanamide.

Step-by-Step Disposal Protocol

The recommended and most compliant method for disposing of N-ethyl-N-methylhexanamide
is through a licensed hazardous waste management service. In-laboratory treatment of
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substituted amides is generally not recommended unless explicitly permitted and defined by
your institution's Environmental Health & Safety (EHS) department.[5]

Experimental Protocol for Hazardous Waste Collection and Disposal
o Waste Segregation and Collection:

o Collect all waste containing N-ethyl-N-methylhexanamide (pure substance, contaminated
materials, or solutions) in a designated hazardous waste container.[1][6]

o The container must be chemically compatible (e.g., high-density polyethylene or glass), in
good condition, and have a secure, leak-proof lid.[5]

o Do not mix this waste with other incompatible waste streams.
o Container Labeling:
o Clearly label the waste container using your institution's official hazardous waste tags.

o The label must include:

The words "Hazardous Waste".

The full chemical name: "N-ethyl-N-methylhexanamide”.

All other constituents and their approximate percentages.

The associated hazards (e.g., "Harmful if Swallowed", "Irritant").[1][5]

The accumulation start date.

e Storage:

o Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA)
within the laboratory.[5]

o The SAA should be located at or near the point of generation and under the control of the
laboratory personnel.
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o Ensure the container is kept closed except when adding waste.

e Arrange for Disposal:

o Once the container is full or the accumulation time limit is reached (as per institutional and
regulatory guidelines), contact your institution's EHS department to schedule a pickup.[5]

o Follow all institutional procedures for waste hand-off to ensure a compliant transfer.
Important Considerations:

o Empty Containers: Containers that held N-ethyl-N-methylhexanamide should be triple-rinsed
with a suitable solvent.[7] The rinsate must be collected and disposed of as hazardous
waste. After proper rinsing, the container can often be disposed of as regular laboratory
glass or plastic waste, but confirm this with your institution's policy.[6]

o Spill Cleanup: In the event of a spill, wear appropriate PPE.[1] Absorb the spill with an inert
material (e.g., vermiculite, sand) and collect it in a sealed container for disposal as
hazardous waste.[8] Use spark-proof tools if the material is flammable.[1] Ventilate the area
and wash the spill site after material pickup is complete.

o Regulatory Compliance: All disposal procedures must comply with local, state, and federal
regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United
States.[5] Always defer to your institution's EHS guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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